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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-tert-Butylaniline, a substituted aniline with the chemical formula C₁₀H₁₅N, is a key

intermediate in the synthesis of a variety of organic compounds. Its unique structural features,

combining a bulky tert-butyl group with a reactive amino functionality on a benzene ring, impart

specific physical and chemical properties that are leveraged in diverse applications, including

the manufacturing of dyes, polymers, and notably, as a scaffold in the development of

pharmacologically active molecules.[1][2][3] This technical guide provides an in-depth overview

of the physical and chemical properties of 4-tert-butylaniline, detailed experimental protocols

for their determination, and insights into its role in relevant biological pathways.

Physical Properties
4-tert-Butylaniline is a colorless to pale yellow liquid with a characteristic amine odor.[4] The

presence of the tert-butyl group significantly influences its physical properties, such as its

melting and boiling points, density, and solubility, when compared to unsubstituted aniline.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol

CAS Number 769-92-6

Appearance Colorless to pale yellow liquid [4]

Melting Point 15-16 °C

Boiling Point 90-93 °C at 3 mmHg

Density 0.937 g/mL at 25 °C

Refractive Index (n20/D) 1.538

pKa (of conjugate acid) 4.88 [5]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[4]

Chemical Properties
The chemical behavior of 4-tert-butylaniline is dictated by the interplay between the electron-

donating amino group and the bulky, electron-donating tert-butyl group. The amino group

activates the aromatic ring towards electrophilic substitution, while the tert-butyl group provides

steric hindrance, influencing the regioselectivity of reactions.

Synthesis
A common method for the synthesis of 4-tert-butylaniline is through the reduction of 4-tert-

butylnitrobenzene. This can be achieved using various reducing agents, with catalytic

hydrogenation being a prevalent method.
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Caption: General workflow for the synthesis of 4-tert-butylaniline via catalytic hydrogenation.

Key Reactions
Electrophilic Aromatic Substitution: The amino group strongly activates the ortho and para

positions of the benzene ring. However, the steric bulk of the tert-butyl group at the para

position directs electrophiles primarily to the ortho position.

Schiff Base Formation: The primary amine functionality readily reacts with aldehydes and

ketones to form Schiff bases (imines), a reaction commonly employed in the synthesis of

various organic compounds.

Acylation: 4-tert-Butylaniline can be acylated at the nitrogen atom using acyl chlorides or

anhydrides to form the corresponding amides.
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Experimental Protocols
Determination of Melting Point
Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.

Procedure:

A small amount of solid 4-tert-butylaniline (if solidified) is introduced into a capillary tube,

which is then sealed at one end.

The capillary tube is placed in the heating block of the Mel-Temp apparatus or attached to a

thermometer and immersed in the oil bath of a Thiele tube.

The sample is heated slowly, and the temperature range from the first appearance of liquid to

the complete melting of the solid is recorded as the melting point.

Determination of Boiling Point (Micro Method)
Apparatus: Thiele tube, small test tube, capillary tube (sealed at one end), thermometer,

heating oil.

Procedure:

A few drops of 4-tert-butylaniline are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the

liquid.

The test tube assembly is attached to a thermometer and heated in a Thiele tube oil bath.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Density
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Apparatus: Pycnometer (specific gravity bottle), analytical balance.

Procedure:

The mass of a clean, dry pycnometer is accurately determined.

The pycnometer is filled with distilled water, and its mass is measured to determine the

volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with 4-tert-butylaniline.

The mass of the pycnometer filled with the sample is determined.

The density is calculated by dividing the mass of the 4-tert-butylaniline by the volume of the

pycnometer.

Determination of Solubility
Procedure:

Water: A small amount of 4-tert-butylaniline is added to a test tube containing water. The

mixture is agitated, and the solubility is observed.

Organic Solvents: The same procedure is repeated with various organic solvents such as

ethanol, diethyl ether, and acetone to determine its solubility characteristics.

Spectral Data Analysis
¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-tert-butylaniline typically shows a singlet for the nine protons of

the tert-butyl group, signals for the aromatic protons, and a broad singlet for the amine protons.

The aromatic protons usually appear as two doublets, characteristic of a para-substituted

benzene ring.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will exhibit distinct signals for the quaternary carbon and the methyl

carbons of the tert-butyl group, as well as four signals for the aromatic carbons due to the
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symmetry of the molecule.

Infrared (IR) Spectroscopy
The IR spectrum of 4-tert-butylaniline is characterized by N-H stretching vibrations in the

region of 3300-3500 cm⁻¹, C-H stretching of the aromatic ring and the alkyl group, and C=C

stretching vibrations of the aromatic ring.

Mass Spectrometry (MS)
The mass spectrum typically shows a prominent molecular ion peak. A characteristic

fragmentation pattern involves the loss of a methyl group to form a stable benzylic carbocation,

resulting in a significant peak at M-15.

Role in Drug Development and Signaling Pathways
Substituted anilines are a critical pharmacophore in a multitude of therapeutic agents,

particularly in the field of oncology.[6] Many of these compounds function as inhibitors of

receptor tyrosine kinases (RTKs), which are key components of signaling pathways that

regulate cell growth, proliferation, and survival.[7]

One of the most well-studied RTKs is the Epidermal Growth Factor Receptor (EGFR).[1]

Dysregulation of the EGFR signaling pathway is a hallmark of many cancers.[1]

Anilinoquinazoline and anilinopyrimidine derivatives, which incorporate a substituted aniline

moiety, have been successfully developed as EGFR inhibitors.[2][3] These inhibitors typically

bind to the ATP-binding site of the EGFR kinase domain, preventing the phosphorylation of

downstream substrates and thereby blocking the signal transduction cascade that promotes

tumor growth.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b146146?utm_src=pdf-body
https://www.benchchem.com/pdf/potential_applications_of_substituted_anilines_in_medicinal_chemistry.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2866134/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.647591/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.647591/full
https://pubmed.ncbi.nlm.nih.gov/27039919/
https://pubmed.ncbi.nlm.nih.gov/19969465/
https://www.benchchem.com/pdf/potential_applications_of_substituted_anilines_in_medicinal_chemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


EGFR Signaling Pathway

EGF
(Ligand)

EGFR
(Receptor Tyrosine Kinase)

Dimerization &
Autophosphorylation

Downstream Signaling
(e.g., RAS-RAF-MEK-ERK)

Cell Proliferation,
Survival, Angiogenesis

Substituted Aniline
Inhibitor

(e.g., 4-tert-Butylaniline derivative)

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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